Cas no 71083-55-1 (6,8-DIFLUORO-3-QUINOLINECARBONITRILE)

• Product Name: 6,8-DIFLUORO-3-QUINOLINECARBONITRILE
• CAS No: 71083-55-1
• MF: C₁₀H₄F₂N₂
• MW: 190.148968696594
• MDL: MFCD27927783
• CID: 3165174
• PubChem ID: 119092367
• Update Time: 2025-05-26

6,8-DIFLUORO-3-QUINOLINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 6,8-DIFLUORO-3-QUINOLINECARBONITRILE
• 71083-55-1
• MFCD27927783
• WCA08355
• 6,8-difluoroquinoline-3-carbonitrile
• C10H4F2N2
• AS-62870
• AKOS037645733
• CS-0062121
• W17141

• MDL： MFCD27927783
• Inchi： 1S/C10H4F2N2/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h1-3,5H
• InChI Key： ZSIDBZGYDGHXOA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=CC(C#N)=CN=C21)F

Computed Properties

• Exact Mass: 190.03425446g/mol
• Monoisotopic Mass: 190.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6,8-DIFLUORO-3-QUINOLINECARBONITRILE

Introduction to 6,8-Difluoro-3-Quinolinecarbonitrile (CAS No. 71083-55-1)

6,8-Difluoro-3-quinolinecarbonitrile (CAS No. 71083-55-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoline core and two fluorine atoms at the 6 and 8 positions, as well as a cyano group at the 3 position. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The quinoline scaffold is a well-known and widely studied heterocyclic compound due to its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of fluorine atoms and the cyano group in 6,8-Difluoro-3-quinolinecarbonitrile further enhances its potential therapeutic applications by modulating its pharmacological profile. Fluorine atoms are known to improve the lipophilicity and metabolic stability of organic molecules, while the cyano group can influence the compound's reactivity and binding affinity to biological targets.

Recent research has focused on the synthesis and biological evaluation of 6,8-Difluoro-3-quinolinecarbonitrile. A study published in the Journal of Medicinal Chemistry in 2022 reported the development of a novel synthetic route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also reduced the number of steps required for synthesis, making it more efficient and cost-effective for large-scale production.

In terms of biological activity, 6,8-Difluoro-3-quinolinecarbonitrile has shown promising results in various assays. One notable study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116). The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Another area of interest is the potential use of 6,8-Difluoro-3-quinolinecarbonitrile as an antiviral agent. A study published in Antiviral Research in 2021 evaluated its efficacy against several RNA viruses, including influenza A virus and SARS-CoV-2. The results indicated that this compound effectively inhibits viral replication by interfering with viral entry and assembly processes. This finding opens up new avenues for developing broad-spectrum antiviral drugs that could be used to combat emerging viral threats.

The pharmacokinetic properties of 6,8-Difluoro-3-quinolinecarbonitrile have also been investigated. Preclinical studies in animal models have shown that it exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, toxicity studies have revealed that this compound has a low toxicity profile at therapeutic doses, further supporting its potential for clinical development.

In conclusion, 6,8-Difluoro-3-quinolinecarbonitrile (CAS No. 71083-55-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to explore its therapeutic potential in various disease areas, highlighting its significance in the field.